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This technical guide provides a comprehensive overview of the fascinating magnetic properties
exhibited by manganese monosilicide (MnSi) at low temperatures. MnSi has garnered
significant research interest due to its complex magnetic ordering and the emergence of
topologically protected spin textures known as skyrmions, which hold potential for future
spintronic applications. This document synthesizes key quantitative data, details common
experimental methodologies, and visualizes complex relationships to serve as an in-depth
resource.

Core Magnetic Properties of MnSi at Low
Temperatures

Manganese monosilicide is an intermetallic compound that crystallizes in a cubic B20 crystal
structure lacking inversion symmetry. This non-centrosymmetric nature is crucial as it gives rise
to the Dzyaloshinskii-Moriya interaction (DMI), which plays a pivotal role in the formation of its
complex magnetic structures.

Below a critical temperature (Tc) of approximately 29 K, MnSi transitions from a paramagnetic
state to a magnetically ordered state.[1][2] In the absence of an external magnetic field, this
ordered state is a long-period helical magnetic structure.[3][4] The spins align ferromagnetically
within planes, with the magnetization direction rotating from one plane to the next, forming a
helix with a long pitch of about 175 A.[4][5]
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The application of an external magnetic field or pressure significantly influences the magnetic

ground state of MnSi, leading to a rich and complex magnetic phase diagram.

Quantitative Data Summary

The following tables summarize the key quantitative magnetic properties of MnSi at low

temperatures, compiled from various experimental studies.

Property

Value

Notes References

Crystal Structure

B20 (Cubic, P213)

Non-centrosymmetric [41[6]

Lattice Constant ~4.55 A [4]
Transition from
paramagnetic to
Magnetic Ordering 20 K helical order. Varies

Temperature (Tc)

sightly with sample LJZI®]

purity and

stoichiometry.

Helical Pitch

~175 A (17.5 nm)

The periodicity of the
helical spin structure [41[5]

in the ground state.

Saturated Magnetic

~0.4 pB/Mn atom

In the field-induced

Moment ferromagnetic state.
) Derived from Curie-
Paramagnetic _ ,
~1.4 pB/Mn atom Weiss law in the [3]
Moment

paramagnetic state.
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. Magnetic Critical Temperatur
Condition . Notes References
Phase Field (B) e Range (T)
Long-period
B=0 Helical - T<29K helical spin [3114]
structure.
The helical
vector aligns
_ B>Bcl=0.1 _
Low B Conical T T<29K with the [7]
magnetic
field.
A hexagonal
] Skyrmion lattice of
Intermediate Lattice (A ~0.1T<B< ~26 K<T< topologicall EIol[10]
attice (A- opologica
B ~0.25T 29K pologicaly
Phase) protected
spin vortices.
] All spins are
Field- . .
) aligned with
_ Polarized B>Bc2=0.6
High B T<29K the external [7]
(Ferromagnet T ]
_ magnetic
ic) .
field.
Effect on Magnetic
Parameter . References
Properties
Decreases Tc. At ~1.4 GPa,
Pressure the magnetic ordering is [1][11]
suppressed.
Can stabilize the skyrmion
o phase over a wider
Thin Films [L][81[9][10]

temperature range compared

to bulk crystals.

Experimental Protocols
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The characterization of the low-temperature magnetic properties of MnSi relies on a suite of
sophisticated experimental techniques. Below are detailed methodologies for the key
experiments cited.

Neutron Scattering

Neutron scattering is a powerful technique for directly probing the magnetic structure of
materials.

o Small-Angle Neutron Scattering (SANS): This is the primary method used to identify the
helical and skyrmion lattice phases in MnSi.

o Sample Preparation: A single crystal of MnSi is oriented with a specific crystallographic
axis aligned with the incident neutron beam. The sample is mounted in a cryostat capable
of reaching temperatures below 29 K and equipped with a magnet to apply an external
magnetic field.

o Instrumentation: A SANS instrument with a 2D position-sensitive detector is used. The
incident neutron wavelength is selected to match the length scale of the magnetic
structures (e.g., ~5-10 A).

o Procedure:

» Cool the sample to the desired temperature below Tc in zero magnetic field. A
characteristic six-spot diffraction pattern on the 2D detector indicates the formation of
the helical phase, with the spots corresponding to the propagation vectors of the helix.

» Apply a magnetic field and monitor the changes in the scattering pattern. The
emergence of a hexagonal pattern of diffraction spots is the hallmark of the skyrmion
lattice.

» Systematically vary the temperature and magnetic field to map out the magnetic phase
diagram.

e Neutron Spin Echo (NSE) Spectroscopy: This technique is used to study the dynamics of
magnetic fluctuations.
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o Procedure: NSE measures the inelasticity of the scattered neutrons with very high energy
resolution. By analyzing the time-dependent correlation function of the magnetic moments,
it provides information about the lifetime and propagation of spin waves (magnons) in the
different magnetic phases of MnSi.[12]

SQUID Magnetometry

A Superconducting Quantum Interference Device (SQUID) magnetometer is used for highly
sensitive measurements of the bulk magnetization of a material.

o DC Magnetization Measurements:
o Procedure:
» A small, well-characterized sample of MnSi is mounted in the magnetometer.

» To determine Tc, the sample is cooled in a small magnetic field (e.g., 10 Oe), and the
magnetization is measured as a function of increasing temperature (zero-field-cooled,
ZFC) and then decreasing temperature (field-cooled, FC). A sharp change in
magnetization indicates the magnetic transition.

» To map the phase boundaries, isothermal magnetization curves (M vs. H) are measured
at various constant temperatures below Tc. The critical fields for the transitions between
helical, conical, skyrmion, and field-polarized states are identified by anomalies (e.qg.,
changes in slope) in these curves.[2]

e AC Susceptibility Measurements:

o Procedure: A small, oscillating magnetic field is applied to the sample, and the in-phase
(x) and out-of-phase (x") components of the magnetic susceptibility are measured as a
function of temperature and DC bias field.

o Data Interpretation: Peaks in X' as a function of temperature are used to precisely
determine the magnetic phase transition temperatures. The frequency dependence of the
AC susceptibility can provide insights into the dynamics of the magnetic moments.[2]
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Lorentz Transmission Electron Microscopy (Lorentz
TEM)

Lorentz TEM is a real-space imaging technique that can visualize magnetic domain structures

with nanometer resolution.

o Sample Preparation: A thin lamella (typically < 100 nm thick) of a MnSi single crystal is
prepared using focused ion beam (FIB) milling.

¢ Instrumentation: A transmission electron microscope equipped with a Lorentz lens is used.
The objective lens is turned off to provide a magnetic-field-free environment for the sample,
and the magnetic field is instead applied using the microscope's objective lens.

e Procedure:
o The thin sample is cooled to low temperatures inside the TEM.

o In the absence of an external field, the helical magnetic structure is observed as a series
of parallel stripes in the Lorentz image. The spacing of these stripes corresponds to the

helical period.

o An external magnetic field is applied perpendicular to the thin sample. The formation of the
skyrmion lattice is directly visualized as a hexagonal arrangement of circular magnetic
contrast features. The size and spacing of these skyrmions can be directly measured from
the images.[1][8][9][10]

Visualizations of Key Concepts

The following diagrams, generated using the DOT language, illustrate the magnetic phase
diagram and a typical experimental workflow for characterizing MnSi.
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Caption: Magnetic phase diagram of MnSi as a function of temperature and magnetic field.
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Caption: A typical experimental workflow for the magnetic characterization of MnSi.

Conclusion

The low-temperature magnetic properties of manganese monosilicide are a rich field of study,
driven by the fundamental physics of chiral magnetic interactions and the potential for
technological applications. The interplay of helical, conical, and skyrmion lattice phases, all
accessible within a relatively small temperature and magnetic field range, makes MnSi a model
system for investigating complex magnetic phenomena. The experimental techniques detailed
in this guide are essential tools for researchers seeking to further unravel the intricate magnetic
behavior of this and related non-centrosymmetric materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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